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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

The designation "AS19" can refer to several distinct laboratory products, each with specific
chemical properties and requiring different disposal procedures. To ensure the safety of
personnel and compliance with environmental regulations, it is crucial to correctly identify the
product in question. This guide provides detailed disposal instructions for three common
"AS19" products: SAS19 Silicone Grease, Dionex lonPac AS19 Chromatography Columns,
and the chemical compound 5-Aminomethyl-3-hydroxyisoxazole.

SAS19 Silicone Grease (Aerosol)

SAS19 Silicone Grease is an extremely flammable aerosol. The primary hazard is associated
with the pressurized container and the flammable propellant. Improper disposal can lead to fire
or explosion risks.

Immediate Safety and Handling

o Personal Protective Equipment (PPE): Wear protective gloves and eye protection.
e Ventilation: Use only in well-ventilated areas to avoid inhalation of vapors.

o Storage: Store in a cool, well-ventilated place, away from heat, sparks, open flames, and
other ignition sources. Protect from sunlight and do not expose to temperatures exceeding
50°C (122°F).

Disposal Plan
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Aerosol cans, even if they seem empty, may still contain residual product and propellant under

pressure, classifying them as hazardous waste.

Step-by-Step Disposal Procedure:

o Assess Container Status: Determine if the aerosol can is completely empty. A can is

considered empty when no more product or propellant is expelled when the nozzle is

pressed.

o Empty Cans: If the can is completely empty (no hissing sound when the nozzle is

depressed), it may be disposed of with regular waste in some jurisdictions. However, it is

best practice to treat it as scrap metal for recycling if local facilities permit.

o Partially Full or Full Cans: These are considered hazardous waste.

o Do not puncture, crush, or incinerate the can.

o The can must be segregated for hazardous waste collection.

o Label the can clearly as "Hazardous Waste - Aerosol Can."

o Arrange for pickup by a licensed hazardous waste disposal company.

: _ E

Parameter Value

Source

Flammability Extremely flammable aerosol

Safety Data Sheet

Pressurised container: may
burst if heated

Pressure Hazard

Safety Data Sheet

) May be disposed of in trash or
Disposal of Empty Cans
recycled as scrap metal

EHS Guidelines

) ) Must be treated as hazardous
Disposal of Partially Full Cans
waste

EHS Guidelines

Dionex lonPac AS19 Chromatography Column
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The Dionex lonPac AS19 is an anion-exchange chromatography column. The column itself is
typically constructed of inert materials like PEEK or stainless steel. The primary disposal
concern arises from the chemical nature of the mobile phases and samples that have been
passed through it.

Immediate Safety and Handling

o Personal Protective Equipment (PPE): Wear appropriate gloves and safety glasses when
handling the column, especially when it is being disconnected from the chromatography
system.

o Decontamination: Before disposal, the column should be thoroughly flushed with a series of
appropriate solvents to remove any hazardous residues.

Disposal Plan

The disposal of a used chromatography column is dictated by its usage history. The liquid
waste generated from the column is considered hazardous.

Step-by-Step Disposal Procedure:
e Column Decontamination:

o Flush the column with a strong, compatible solvent that can remove any retained analytes.
A typical sequence might include flushing with the mobile phase, followed by a stronger
organic solvent like methanol or acetonitrile, and finally with water.

o Collect all flushing solutions as hazardous waste.
¢ Liquid Waste Disposal:
o The eluent and any collected flushing solutions are considered hazardous chemical waste.

o Collect this waste in a clearly labeled, compatible container. The label should specify the
chemical contents.

o Dispose of the liquid waste through your institution's hazardous waste management
program.
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e Column Disposal:

o Once thoroughly decontaminated, the column hardware itself is often not considered
hazardous.

o However, policies on the disposal of used columns can vary by institution. Some may
require it to be disposed of as hazardous waste regardless of decontamination.

o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidance on disposing of the physical column. In many cases, a decontaminated column
can be discarded in the regular trash or designated laboratory glassware waste.

Experimental Protocol: Column Decontamination

Objective: To remove residual hazardous chemicals from the Dionex lonPac AS19 column
before disposal.

Materials:

Used Dionex lonPac AS19 column

HPLC or IC system

Appropriate flushing solvents (e.g., deionized water, methanol, acetonitrile)

Properly labeled hazardous waste container for liquid waste
Procedure:

e Disconnect the column from the detector.

« Direct the column outlet to a labeled hazardous waste container.

e Flush the column with deionized water at a low flow rate (e.g., 0.5 mL/min) for at least 30
minutes.

e |If compatible with the column chemistry, flush with a 50:50 mixture of methanol and water for
30 minutes.
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e Flush again with deionized water for 30 minutes.

e The column is now ready for disposal according to institutional guidelines.

AS19 Chemical Compound (5-Aminomethyl-3-
hydroxyisoxazole /| Muscimol Hydrobromide)

This chemical, with CAS number 18174-72-6, is also known as Muscimol hydrobromide. It is
classified as toxic if swallowed.[1] Therefore, it must be handled and disposed of as hazardous
chemical waste.

Immediate Safety and Handling

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

o Handling: Avoid contact with skin and eyes. Do not ingest. Handle in a well-ventilated area or
a fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal Plan

Due to its toxicity, this compound and any materials contaminated with it must be disposed of
as hazardous waste.

Step-by-Step Disposal Procedure:
o Waste Segregation:

o Collect any unused or waste product in its original container or a compatible, clearly
labeled hazardous waste container.

o Any labware (e.g., weigh boats, spatulas, glassware) or PPE (e.g., gloves) that has come
into contact with the chemical should be considered contaminated and disposed of as
hazardous waste.

e Container Labeling:
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o The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"5-Aminomethyl-3-hydroxyisoxazole hydrobromide" or "Muscimol hydrobromide," along
with the CAS number "18174-72-6."

e Disposal:

o Arrange for collection by your institution's EHS department or a licensed hazardous waste
disposal contractor.[2]

o Do not dispose of this chemical down the drain or in the regular trash.

: o :

Parameter Value Source

5-Aminomethyl-3-

Chemical Name hydroxyisoxazole Safety Data Sheet
hydrobromide

Synonym Muscimol hydrobromide Safety Data Sheet

CAS Number 18174-72-6 Safety Data Sheet

Toxicity Toxic if swallowed Safety Data Sheet[1]

Contact a licensed
Disposal Method professional waste disposal Safety Data Sheet[2]

service

Disposal Workflow Diagram
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AS19 Chemical Compound

(Segregate Chemical and Contaminated Materials Label as Hazardous Waste Arrange for Professional DisposaD

Dionex IonPac AS19 Column

(Consult Institutional Policy for Column DisposaD

Glush with Appropriate Solvents

Collect Liquid Waste

Dispose of Liquid as Hazardous Waste)

SAS19 Silicone Grease (Aerosol)

Partially Full / Full

:{Dispose as Hazardous Waste)

(Assess Can: Empty or Not?

Completely Empty Recycle as Scrap Metal (if possible))

Click to download full resolution via product page

Caption: General disposal workflow for different "AS19" products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Products Labeled
"AS19"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667631#as19-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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